Suppressing the voltage-fading of layered lithium-rich cathode materials via an aqueous binder for Li-ion batteries†
Chemical Communications Pub Date: 2016-03-01 DOI: 10.1039/C5CC10534J
Abstract
Guar gum (GG) has been applied as a binder for layered lithium-rich cathode materials of Li-ion batteries for the first time. Compared with the conventional PVDF binder, electrodes with GG as the binder exhibit significantly suppressed voltage and capacity fading. This study has introduced a multi-functional binder for layered lithium-rich cathode materials.
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